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Compound of Interest

Compound Name: ISOX DUAL
Cat. No.: B1191959
Get Quote
. J

Attention Researchers: This guide specifically covers ISOX DUAL, the potent dual BET
bromodomain inhibitor (Chemical Probe).

I, SAFETY ALERT — CLARIFICATION OF TERMS:

o If you possess the Chemical Reagent (Powder/Solution): Proceed with this guide. This
compound is a bioactive epigenetic modulator (CBP/p300 and BRD4 inhibitor).[1][2]

 If you possess "Isoflurane” Anesthetic Canisters: You are likely looking for waste anesthetic
gas (WAG) scavenger disposal. Stop here. Do not use these protocols for charcoal
canisters.

Compound Snapshot: ISOX DUAL
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Parameter Specification

CAS Number 1962928-22-8

3-[4-[2-[5-(3,5-Dimethyl-4-isoxazolyl)-1H-
Chemical Name benzimidazol-2-yl]ethyl]phenoxy]-N,N-dimethyl-

1-propanamine

Molecular Formula C31H41Ns503

Soluble in DMSO (up to 50 mM); Ethanol (low

Solubilit
Y solubility)

WGK 3 (Severe hazard to waters); Combustible
Solid

Hazard Class

Dual inhibitor of CBP/p300 and BRD4

Primary Action )
bromodomains

) High-Potency Organic Waste (Non-
Disposal Stream
Halogenated)

Scientific Context: The "Why" Behind the Protocol

To ensure safety compliance, one must understand the biological activity of the waste being
handled. ISOX DUAL is not merely a toxic chemical; it is a gene transcription modulator.

Mechanism of Action: ISOX DUAL functions by competitively binding to the bromodomains of
CBP/p300 and BRDA4. These proteins are "readers" of acetylated lysine residues on histones,
playing a critical role in chromatin remodeling and transcriptional activation.

Environmental Impact Logic: Because ISOX DUAL downregulates critical inflammatory
cytokines (IL-6, IL-1) and affects cellular differentiation [1], its release into municipal water
systems poses a significant ecotoxicological risk (WGK 3 classification). It must never be
discarded down the sink, as standard water treatment may not degrade the isoxazole-
benzimidazole scaffold effectively.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1191959/docs?utm_src=pdf-body#executive-summary-critical-disambiguation
https://www.benchchem.com/product/b1191959/docs?utm_src=pdf-body#executive-summary-critical-disambiguation
https://www.benchchem.com/product/b1191959/docs?utm_src=pdf-body#executive-summary-critical-disambiguation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191959?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

i Environmental Hazard (WGK 3) |
| i

Competitively Binds Targets: Blocks Acetyl-Lysine

IC50: 0.65/1.5 M. CBP/p300 & BRDA4 >
(Epigenetic Readers)

ISOX DUAL

Chromatin Alters Transcriptional Result_| Downregulation:
(Inhibitor) i

te It
— 4 e R
Machinery H IL-6, IL-1B, IFN-B
|

Click to download full resolution via product page

Figure 1: Mechanism of Action for ISOX DUAL. The compound's potency in altering gene
expression necessitates strict containment to prevent bio-accumulation in water systems.

Detailed Disposal Procedures

The following protocols are designed as self-validating systems. If a step cannot be completed
(e.g., no appropriate waste container), the process must halt immediately.

Scenario A: Liquid Waste (Stock Solutions in DMSO)

Most common scenario: Researchers have 10mM or 50mM stock solutions.

e Segregation: Do not mix with aqueous waste.[3] ISOX DUAL is typically dissolved in DMSO.
[4]

o Stream Selection: Use the Non-Halogenated Organic Solvent waste stream.

o Note: Although the molecule contains Nitrogen and Oxygen, it lacks Halogens (Cl, F, Br, I).
Therefore, it does not require the expensive "Halogenated" disposal route unless mixed
with Chloroform or DCM.

o Container: High-density polyethylene (HDPE) or Glass carboy.
e Labeling:
o Content: "DMSO, ISOX DUAL (Trace)."

o Hazard Check: "Irritant," "Toxic," "Environmental Hazard."
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» Rinsing: When the stock vial is empty, triple-rinse with a small volume of DMSO or Ethanol.
Add the rinsate to the waste container, not the sink.

Scenario B: Solid Waste (Powder & Contaminated
Consumables)

Scenario: Expired powder or pipette tips used during serial dilution.
e Primary Containment:

o Powder: If disposing of bulk powder (>10 mg), dissolve in a minimal amount of DMSO and
treat as Liquid Waste (Scenario A) to ensure complete incineration.

o Consumables: Pipette tips, weigh boats, and gloves must be placed in a Yellow
Biohazard/Chemical Solids bag or a rigid container destined for High-Temperature
Incineration.

o Sharps: If needles were used for injection (animal studies), they must go into a Red Sharps
container labeled for Chemical Contamination.

Scenario C: Cell Culture Media (Aqueous Dilution)

Scenario: Media containing uM concentrations of ISOX DUAL.

o Deactivation (Not Recommended): Chemical deactivation (bleach) is generally ineffective for
this stable scaffold.

o Collection: Collect all treated media in a separate liquid waste container labeled "Aqueous
Waste with Trace Biologics/Toxins."

o Disposal: Hand over to EHS for incineration. Strictly prohibited from drain disposal.
Spill Response Protocol (ISOX DUAL Specific)
Pre-requisite: Nitrile gloves (double gloved recommended), lab coat, safety glasses.

For Powder Spills:
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 Isolate: Mark the area. Turn off fans if the powder is fine/aerosolizing.

» Wet Wipe Method: Do not dry sweep (risk of inhalation). Dampen a paper towel with DMSO
or Ethanol (ISOX DUAL is poorly soluble in water).

o Capture: Gently wipe the powder from the outside in.

o Disposal: Place the contaminated towels into a sealed Ziploc bag, then into the Solid
Chemical Waste bin.

For Solution Spills (DMSO):
o Absorb: Use vermiculite or standard organic spill pads.

o Clean: Wipe the surface with 70% Ethanol followed by a detergent wash to remove the oily
DMSO residue.

Operational Decision Tree

Use this logic flow to determine the correct disposal path for your specific situation.
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Figure 2: Decision Matrix for ISOX DUAL Disposal. Note the redirection of bulk powder to liquid
waste streams to ensure proper incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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